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Compound of Interest

Compound Name: NBI-27914 hydrochloride

Cat. No.: B560224

Audience: Researchers, scientists, and drug development professionals.

Introduction

NBI-27914 hydrochloride is a selective, non-peptide corticotropin-releasing factor 1 (CRF1)
receptor antagonist with a high binding affinity (Ki = 1.7 nM).[1][2][3] It demonstrates no
significant activity at CRF2 receptors, making it a valuable tool for investigating the
physiological and pathological roles of the CRF1 receptor signaling pathway.[2] This pathway is
implicated in stress-related disorders, anxiety, and neuroinflammation.[4][5] These application
notes provide detailed protocols for the solubilization of NBI-27914 hydrochloride in
commonly used laboratory solvents, DMSO and ethanol, to facilitate its use in in vitro and in
Vivo research settings.

Data Presentation: Solubility

The solubility of NBI-27914 hydrochloride in dimethyl sulfoxide (DMSO) and ethanol is
summarized below. It is important to note that for precise molar calculations, researchers
should always refer to the batch-specific molecular weight provided on the product's certificate
of analysis.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b560224?utm_src=pdf-interest
https://www.benchchem.com/product/b560224?utm_src=pdf-body
https://www.medchemexpress.com/nbi-27914-hydrochloride.html?locale=ko-KR
https://www.bio-techne.com/p/small-molecules-peptides/nbi-27914-hydrochloride_1591
https://www.medchemexpress.com/nbi-27914-hydrochloride.html
https://www.bio-techne.com/p/small-molecules-peptides/nbi-27914-hydrochloride_1591
https://www.jneurosci.org/content/28/15/3861
https://pmc.ncbi.nlm.nih.gov/articles/PMC2864802/
https://www.benchchem.com/product/b560224?utm_src=pdf-body
https://www.benchchem.com/product/b560224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Maximum Maximum
Solvent Concentration Concentration Notes
(mM) (mg/mL)
Sonication is
recommended to aid
dissolution.[6][7] Use
DMSO 100 mM 43.42 mg/mL newly opened,
anhydrous DMSO as
the compound is
hygroscopic.[8]
Ethanol 100 mM 43.42 mg/mL Sonication may be

beneficial.[6]

The above data is based on a molecular weight of 470.66 g/mol for NBI-27914 hydrochloride.

[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of

NBI-27914 Hydrochloride

This protocol describes the preparation of a 10 mM stock solution in either DMSO or ethanol.

Materials:

NBI-27914 hydrochloride powder

Calibrated micropipettes

Vortex mixer

Sterile, conical polypropylene or glass vial

Sonicator (optional, but recommended)

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol (200 proof)
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Procedure:

e Determine the Mass: Weigh the desired amount of NBI-27914 hydrochloride powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you
would need 4.71 mg (based on a MW of 470.66 g/mol ).

e Solvent Addition: Add the appropriate volume of the chosen solvent (DMSO or ethanol) to
the vial containing the NBI-27914 hydrochloride powder.

e Dissolution:
o Cap the vial securely.
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

[6]7]

» Visual Inspection: Visually inspect the solution to ensure that all the powder has completely
dissolved and the solution is clear.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[8] Ensure vials are tightly sealed to prevent moisture
absorption.

Protocol 2: Preparation of an In Vivo Dosing Solution
(Suspension)

For some in vivo applications, a suspension may be required. The following is an example
protocol for preparing a 1 mg/mL suspension.

Materials:
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10 mg/mL NBI-27914 hydrochloride in DMSO (prepared as per Protocol 1)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NacCl)

Procedure:

To prepare 1 mL of a 1 mg/mL working solution, begin by taking 100 pL of a 10 mg/mL clear
DMSO stock solution of NBI-27914.[8]

Add the DMSO stock solution to 400 pL of PEG300 and mix thoroughly.[8]

To this mixture, add 50 pL of Tween-80 and mix until uniform.[8]

Finally, add 450 pL of sterile saline to bring the total volume to 1 mL and mix thoroughly.[8]
This will result in a uniform suspension suitable for oral or intraperitoneal administration.

Visualizations
Experimental Workflow: Stock Solution Preparation
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Step 1: Preparation

(Weigh NBI-27914 HCI)

i

(Add Solvent (DMSO or Ethanol))

Step 2:

Dissolution

(Vortex for 1-2 min)

If rjot fully dissolved

Sonicate for 5-10 min
(if necessary)

Step 3: Finalization

(Visually Inspect for Clarity)

l

(Aliquot into single-use volumes)

:

(Store at -20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing NBI-27914 hydrochloride stock solution.
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Signaling Pathway: CRF1 Receptor Antagonism
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Caption: NBI-27914 hydrochloride blocks the CRF1 receptor signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: NBI-27914
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560224#nbi-27914-hydrochloride-solubility-in-dmso-
and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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